Cas no 400856-81-7 (2-(tert-butylamino)-4-phenyl-3-(prop-2-en-1-yl)-1,3-thiazol-3-ium bromide)

• Product Name: 2-(tert-butylamino)-4-phenyl-3-(prop-2-en-1-yl)-1,3-thiazol-3-ium bromide
• CAS No: 400856-81-7
• MF: C₁₆H₂₁BrN₂S
• MW: 353.320341825485
• CID: 6614011
• PubChem ID: 16195977
• Update Time: 2025-06-30

2-(tert-butylamino)-4-phenyl-3-(prop-2-en-1-yl)-1,3-thiazol-3-ium bromide Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butylamino)-4-phenyl-3-(prop-2-en-1-yl)-1,3-thiazol-3-ium bromide
• CHEMBL1343935
• SMR000354506
• SR-01000005654
• SR-01000005654-1
• AKOS001036547
• 400856-81-7
• 3-allyl-2-(tert-butylamino)-4-phenylthiazol-3-ium bromide
• MLS001018329
• F0331-0021
• HMS1415A22
• HMS2628F03
• N-tert-butyl-4-phenyl-3-prop-2-enyl-1,3-thiazol-3-ium-2-amine;bromide

• Inchi： 1S/C16H20N2S.BrH/c1-5-11-18-14(13-9-7-6-8-10-13)12-19-15(18)17-16(2,3)4;/h5-10,12H,1,11H2,2-4H3;1H
• InChI Key： RMHDJJYSUZVKGU-UHFFFAOYSA-N
• SMILES： [Br-].S1C=C(C2C=CC=CC=2)[N+](CC=C)=C1NC(C)(C)C

Computed Properties

• Exact Mass: 352.06088g/mol
• Monoisotopic Mass: 352.06088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-(tert-butylamino)-4-phenyl-3-(prop-2-en-1-yl)-1,3-thiazol-3-ium bromide

Professional Introduction to 2-(tert-butylamino)-4-phenyl-3-(prop-2-en-1-yl)-1,3-thiazol-3-ium bromide (CAS No. 400856-81-7)

2-(tert-butylamino)-4-phenyl-3-(prop-2-en-1-yl)-1,3-thiazol-3-ium bromide, identified by the CAS number 400856-81-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivative family, a class of heterocyclic compounds known for their diverse biological activities and pharmacological properties. The structural features of this molecule, particularly the presence of a tertiary butylamino group, a phenyl ring, and an allyl group attached to the thiazole core, contribute to its unique chemical and biological characteristics.

The thiazole core of 2-(tert-butylamino)-4-phenyl-3-(prop-2-en-1-yl)-1,3-thiazol-3-ium bromide is a key pharmacophore that has been extensively studied for its potential therapeutic applications. Thiazole derivatives are widely recognized for their role in various biological processes, including antimicrobial, anti-inflammatory, antiviral, and anticancer activities. The introduction of the tert-butylamino substituent at the 2-position of the thiazole ring enhances the compound's solubility and stability, making it more suitable for further biochemical and pharmacological investigations.

The phenyl ring at the 4-position and the allyl group at the 3-position further modulate the electronic and steric properties of the molecule. These substituents can influence the compound's interactions with biological targets, potentially affecting its binding affinity and efficacy. The allyl group, in particular, is known to introduce conformational flexibility into the molecule, which can be advantageous in drug design for optimizing receptor binding.

In recent years, there has been a growing interest in thiazole derivatives as scaffolds for developing novel therapeutic agents. The compound 2-(tert-butylamino)-4-phenyl-3-(prop-2-en-1-yl)-1,3-thiazol-3-ium bromide has been investigated in several preclinical studies for its potential applications in treating various diseases. One of the most promising areas of research involves its use as an intermediate in the synthesis of more complex drug molecules. The structural motifs present in this compound make it a valuable building block for medicinal chemists seeking to develop new pharmacophores with enhanced biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By employing molecular docking simulations and quantum mechanical calculations, scientists have been able to identify key interactions between 2-(tert-butylamino)-4-phenyl-3-(prop-2-en-1-yl)-1,3-thiazol-3-ium bromide and target proteins. These studies have revealed that the compound exhibits potential binding affinity to enzymes and receptors involved in cancer progression and inflammation. This information has guided further optimization efforts aimed at improving its therapeutic efficacy.

The synthesis of 2-(tert-butylamino)-4-phenyl-3-(prop-2-en-1-y l)-1,3-thiazol -3 -ium bromide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each substituent must be carefully monitored to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this molecule efficiently.

Once synthesized, 2-(tert-butylamino)-4 -phen yl - 3 - ( prop - 2 - en - 1 - y l ) - 1 , 3 - thia z ol - 3 - ium b rom ide undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, X-ray crystallography may be used to determine the three-dimensional structure of the molecule if single crystals are obtained.

The pharmacological evaluation of CAS No. 400856 - 81 - 7 has revealed several interesting properties that make it a promising candidate for further development. In vitro assays have demonstrated its ability to inhibit specific enzymes associated with inflammatory pathways. Furthermore , preliminary in vivo studies suggest that it may exhibit protective effects against oxidative stress-induced damage . These findings align with previous research on thiazole derivatives , which have shown similar bioactivities .

The development of new drugs is a complex process that involves multiple stages , from initial discovery to clinical trials . However , compounds like 2-(tert-but y lamino ) - 4 - phen yl - 3 -( prop - 2 - en - 1 - y l ) - 1 , 3 - thia z ol - 3 ium b rom ide serve as valuable starting points for drug discovery efforts . By leveraging their unique structural features , researchers can design analogs with improved pharmacokinetic properties or enhanced target specificity . This iterative approach is essential for identifying lead compounds that can eventually be developed into safe and effective therapeutics .

The future directions for research on CAS No .400856 –81–7 include exploring its potential as a prodrug or developing derivatives with modified solubility profiles . Additionally , investigating its mechanisms of action will provide deeper insights into how it interacts with biological systems . Collaborative efforts between synthetic chemists , biochemists , and pharmacologists are crucial for translating laboratory findings into clinical applications . As our understanding of molecular interactions continues to evolve , compounds such as this one will play an increasingly important role in modern medicine .